Cas no 2168775-04-8 (1-(chloromethyl)-7-oxaspiro4.5decane)

• Product Name: 1-(chloromethyl)-7-oxaspiro4.5decane
• CAS No: 2168775-04-8
• MF: C₁₀H₁₇ClO
• MW: 188.694382429123
• CID: 5990259
• PubChem ID: 165743959
• Update Time: 2025-06-11

1-(chloromethyl)-7-oxaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-7-oxaspiro4.5decane
• 2168775-04-8
• EN300-1461784
• 1-(chloromethyl)-7-oxaspiro[4.5]decane

• Inchi： 1S/C10H17ClO/c11-7-9-3-1-4-10(9)5-2-6-12-8-10/h9H,1-8H2
• InChI Key： HBTTXZVRRFQZDM-UHFFFAOYSA-N
• SMILES： ClCC1CCCC21COCCC2

Computed Properties

• Exact Mass: 188.0967929g/mol
• Monoisotopic Mass: 188.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(chloromethyl)-7-oxaspiro4.5decane

Professional Introduction to 1-(chloromethyl)-7-oxaspiro4.5decane (CAS No. 2168775-04-8)

1-(chloromethyl)-7-oxaspiro4.5decane, a compound with the chemical identifier CAS No. 2168775-04-8, represents a significant advancement in the field of medicinal chemistry and synthetic organic chemistry. This spirocyclic ether derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's molecular structure, featuring a spiro linkage between a tetrahydropyran ring and a decane moiety, combined with the presence of a reactive chloromethyl group, makes it a versatile intermediate for the synthesis of various pharmacologically active molecules.

The synthesis and characterization of 1-(chloromethyl)-7-oxaspiro4.5decane have been subjects of extensive research, particularly in the context of developing novel scaffolds for therapeutic agents. The spirocyclic core provides a rigid framework that can enhance the binding affinity and selectivity of drug candidates, while the chloromethyl group serves as a valuable handle for further functionalization via nucleophilic addition reactions. This dual functionality has been exploited in the design of inhibitors targeting enzymes involved in critical biological pathways.

Recent studies have highlighted the compound's utility in the development of kinase inhibitors, particularly those targeting tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The spirocyclic ether moiety has been shown to mimic natural substrates or transition states, thereby facilitating high-affinity binding to enzyme active sites. For instance, modifications to the 1-(chloromethyl)-7-oxaspiro4.5decane scaffold have led to the discovery of potent inhibitors with improved pharmacokinetic profiles and reduced toxicity.

In addition to its applications in oncology, 1-(chloromethyl)-7-oxaspiro4.5decane has shown promise in the treatment of neurological disorders. The rigid spirocyclic structure is well-suited for modulating neurotransmitter receptors, such as those for serotonin or dopamine, which are central to conditions like depression and Parkinson's disease. Researchers have demonstrated that derivatives of this compound can selectively interact with these receptors without affecting other serotonergic or dopaminergic pathways, thereby minimizing side effects.

The compound's reactivity also makes it an attractive building block for peptidomimetics and protease inhibitors. By incorporating the 1-(chloromethyl)-7-oxaspiro4.5decane moiety into larger molecular frameworks, chemists can design molecules that mimic peptide sequences while exhibiting enhanced stability and bioavailability. This approach has been particularly successful in developing antiviral agents and antibiotics that target viral proteases or bacterial enzymes essential for survival.

Advances in computational chemistry have further accelerated the discovery process for derivatives of 1-(chloromethyl)-7-oxaspiro4.5decane. Molecular modeling techniques allow researchers to predict the binding modes of these compounds to biological targets with high accuracy, enabling rational design of novel analogs with optimized properties. These computational methods are complemented by experimental validations, where rapid synthesis protocols leverage automated systems to produce libraries of compounds for high-throughput screening.

The role of 1-(chloromethyl)-7-oxaspiro4.5decane in material science is also emerging as an area of interest. Its unique structural features make it a candidate for developing novel polymers with tailored mechanical and thermal properties. For example, copolymers incorporating this spirocyclic ether unit have demonstrated improved resistance to degradation and enhanced biocompatibility, making them suitable for biomedical applications such as drug delivery systems or tissue engineering scaffolds.

Future directions in research on 1-(chloromethyl)-7-oxaspiro4.5decane include exploring its potential as a chiral building block for asymmetric synthesis. The spirocyclic core provides inherent chirality that can be leveraged to produce enantiomerically pure compounds with enhanced therapeutic efficacy and reduced off-target effects. Additionally, green chemistry principles are being applied to develop more sustainable synthetic routes for this compound, minimizing waste generation and energy consumption without compromising yield or purity.

In conclusion, 1-(chloromethyl)-7-oxaspiro4.5decane (CAS No. 2168775-04-8) is a multifaceted compound with broad applications across medicinal chemistry, materials science, and beyond. Its unique structural features and reactivity make it an invaluable tool for designing novel therapeutics and functional materials. As research continues to uncover new possibilities for this compound, its significance in advancing scientific discovery is likely to grow even further.